Cas no 1934694-25-3 (3-Fluoro-2-iodo-4-methoxyaniline)

• Product Name: 3-Fluoro-2-iodo-4-methoxyaniline
• CAS No: 1934694-25-3
• MF: C₇H₇FINO
• MW: 267.0395
• MDL: MFCD29761555
• CID: 4671328
• PubChem ID: 92133955
• Update Time: 2025-05-24

3-Fluoro-2-iodo-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-iodo-4-methoxyaniline
• EN300-300402
• 1934694-25-3

• MDL： MFCD29761555
• Inchi： 1S/C7H7FINO/c1-11-5-3-2-4(10)7(9)6(5)8/h2-3H,10H2,1H3
• InChI Key： MQRATBCAGQYWIS-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CC=1N)OC)F

Computed Properties

• Exact Mass: 266.95564g/mol
• Monoisotopic Mass: 266.95564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2

Additional information on 3-Fluoro-2-iodo-4-methoxyaniline

3-Fluoro-2-Iodo-4-Methoxyaniline: A Comprehensive Overview

3-Fluoro-2-Iodo-4-Methoxyaniline (CAS No. 1934694-25-3) is a highly specialized aromatic amine compound with significant applications in modern organic synthesis and materials science. This compound, characterized by its unique substitution pattern on the aniline backbone, has garnered considerable attention in recent years due to its potential in drug discovery, agrochemical development, and advanced materials research.

The molecular structure of 3-fluoro-2-ioto-4-methoxyaniline features a fluorine atom at the 3-position, an iodine atom at the 2-position, and a methoxy group at the 4-position of the benzene ring. This specific arrangement of substituents imparts distinctive electronic and steric properties to the molecule, making it highly versatile in various chemical reactions. The presence of iodine, a halogen with high reactivity, renders this compound particularly valuable in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which are pivotal in constructing complex organic frameworks.

Recent advancements in synthetic methodology have significantly enhanced the accessibility and scalability of 3-fluoro-2-ioto-4-methoxyaniline. Researchers have developed efficient routes utilizing directed metallation techniques and palladium-catalyzed coupling reactions to synthesize this compound with high purity and yield. These innovations have not only streamlined its production but also opened new avenues for exploring its applications in diverse fields.

In the realm of drug discovery, 3-fluoro-2-ioto-4-methoxyaniline has emerged as a promising building block for constructing bioactive molecules targeting various therapeutic areas. Its ability to participate in multiple reaction pathways allows chemists to design compounds with tailored pharmacokinetic profiles and enhanced bioavailability. For instance, derivatives of this compound have shown potential in modulating G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension, inflammation, and neurodegenerative diseases.

Beyond pharmaceuticals, 3-fluoro-2-ioto-4-methoxyaniline has found utility in agrochemical research, particularly in the development of novel herbicides and fungicides. Its unique reactivity enables the creation of molecules with improved selectivity and efficacy against agricultural pests while minimizing environmental impact. Recent studies have demonstrated that certain analogs derived from this compound exhibit remarkable activity against key agricultural pathogens without adverse effects on non-target organisms.

The integration of 3-fluoro-2-ioto-4-methoxyaniline into materials science has also yielded groundbreaking results. Its incorporation into polymer frameworks has led to the development of advanced materials with enhanced electronic properties, making them suitable for applications in optoelectronics and energy storage devices. For example, researchers have successfully synthesized conducting polymers using this compound as a functional monomer, showcasing its potential in next-generation electronic devices.

In conclusion, 3-fluoro-2-ioto-4-methoxyaniline (CAS No. 1934694-25) stands as a testament to the ingenuity of modern chemical synthesis and its far-reaching impact across multiple disciplines. With ongoing advancements in synthetic techniques and an increasing understanding of its chemical behavior, this compound is poised to play an even more significant role in shaping future innovations in science and technology.